Cas no 1368944-58-4 (2-(5-chloro-2-fluorophenyl)ethyl(methyl)amine)

• Product Name: 2-(5-chloro-2-fluorophenyl)ethyl(methyl)amine
• CAS No: 1368944-58-4
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 5932725
• PubChem ID: 76694342
• Update Time: 2024-03-01

2-(5-chloro-2-fluorophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [2-(5-chloro-2-fluorophenyl)ethyl](methyl)amine
• Benzeneethanamine, 5-chloro-2-fluoro-N-methyl-
• 2-(5-chloro-2-fluorophenyl)ethyl(methyl)amine
• 1368944-58-4
• EN300-1964988

• Inchi： 1S/C9H11ClFN/c1-12-5-4-7-6-8(10)2-3-9(7)11/h2-3,6,12H,4-5H2,1H3
• InChI Key： LPOQCMQMRSCZAL-UHFFFAOYSA-N
• SMILES： C1(CCNC)=CC(Cl)=CC=C1F

Computed Properties

• Exact Mass: 187.0564052g/mol
• Monoisotopic Mass: 187.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 237.0±25.0 °C(Predicted)
• pka: 9.89±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines